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Compound of Interest

Compound Name:
4-Methylmorpholine-3-

carbohydrazide

Cat. No.: B13874752

Get Quote

Executive Summary
Morpholine-based hydrazides represent a "privileged scaffold" in modern medicinal chemistry,

bridging the gap between lipophilic bioavailability and hydrophilic target engagement. This

guide analyzes the structural utility, synthetic pathways, and therapeutic applications of these

compounds.[1][2][3][4] By fusing the high aqueous solubility of the morpholine ring with the

hydrogen-bonding versatility of the hydrazide linker (

), researchers can engineer ligands with superior pharmacokinetic profiles (ADME) and diverse
biological activities, ranging from kinase inhibition in oncology to urease inactivation in
infectious diseases.

Chemical Architecture & Rationale
The morpholine-hydrazide hybrid is not merely a random combination; it is a strategic design

choice to overcome common drug development hurdles.

The Morpholine Advantage[5]
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Solubility Modulation: The morpholine ring (tetrahydro-1,4-oxazine) lowers the LogP of highly

lipophilic pharmacophores, preventing aggregation and improving oral bioavailability.

Metabolic Stability: Unlike open-chain amines, the ether oxygen in the ring reduces

susceptibility to rapid oxidative metabolism.

Target Interaction: The ether oxygen acts as a weak hydrogen bond acceptor, while the

protonated nitrogen (at physiological pH) can engage in cation-

interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in enzyme active sites.

The Hydrazide Linker
Pharmacophoric Versatility: The hydrazide group serves as a rigid linker that can be easily

derivatized into hydrazones (Schiff bases) or cyclized into bioisosteres like 1,3,4-oxadiazoles

and 1,2,4-triazoles.

Hydrogen Bonding: The

motif provides both donor and acceptor sites, facilitating precise binding within the catalytic
pockets of metalloenzymes (e.g., Urease) and kinases.

Synthetic Pathways & Methodologies[5][6]
The synthesis of morpholine-based hydrazides typically follows a robust, high-yield three-step

protocol. This pathway is favored for its scalability and the commercial availability of reagents.

Core Scaffold Synthesis Protocol
Objective: Synthesis of 4-morpholinoacetohydrazide.

Step 1: N-Alkylation (Esterification)

Reagents: Morpholine, Ethyl chloroacetate, Anhydrous Potassium Carbonate (

) or Triethylamine (

).
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Solvent: Dry Acetone or Benzene.

Conditions: Reflux for 6–8 hours.

Mechanism: Nucleophilic substitution (

) where the secondary amine of morpholine attacks the

-carbon of ethyl chloroacetate.

Validation: Monitor by TLC (Ethyl acetate:Hexane 3:7).

Step 2: Hydrazinolysis

Reagents: Ethyl 2-morpholinoacetate (product of Step 1), Hydrazine hydrate (80–99%).

Solvent: Absolute Ethanol.[5]

Conditions: Reflux for 4–6 hours.

Mechanism: Nucleophilic acyl substitution. The hydrazine nitrogen attacks the ester

carbonyl, displacing ethanol.

Purification: Cooling the reaction mixture usually precipitates the hydrazide as

white/colorless crystals. Recrystallize from ethanol.

Visualization: Synthetic Workflow
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Figure 1: Step-wise synthetic pathway from morpholine precursor to hydrazide scaffold and

potential derivatives.

Therapeutic Landscape & Biological Activity[1][3][4]
[5][8][10][11][12]
Oncology: Kinase Inhibition & Apoptosis
Morpholine hydrazones have demonstrated potent cytotoxicity against hepatocellular

carcinoma (HepG2) and breast cancer (MCF-7) cell lines. The mechanism often involves the

inhibition of tyrosine kinases (e.g., EGFR, VEGFR) or the induction of apoptosis via the

mitochondrial pathway.

Key Data Points:

Morpholine-Thiophene Hybrids: Showed

values as low as 6.31 µM against HepG2 cells, comparable to Doxorubicin.[6]

Coumarin-Morpholine Hybrids: Exhibited significant growth inhibition against MG-63 (bone

cancer) cells (

= 0.80 µM), inducing cell cycle arrest at the G1 phase.[7]

Infectious Diseases: Urease Inhibition
Bacterial urease is a critical virulence factor for Helicobacter pylori (gastric ulcers) and Proteus

mirabilis (kidney stones). Morpholine-based hydrazides act as competitive or mixed-type

inhibitors.

Mechanism: The hydrazide moiety coordinates with the Nickel (

) ions in the urease active site, while the morpholine ring occupies the hydrophobic pocket,
stabilizing the complex.

Potency: Recent studies (2024) identified morpholine-thiophene thiosemicarbazones with
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values of 3.80 µM, significantly more potent than the standard inhibitor Thiourea (

= 22.3 µM).[8]

Quantitative Activity Summary
Compound
Class

Target / Assay Activity Metric
Reference
Standard

Source

Morpholine-

Thiophene

Hydrazone

Urease Enzyme : 3.80 ± 1.9 µM

Thiourea (

µM)
[Frontiers 2024]

Coumarin-

Triazole-

Morpholine

MG-63 (Bone

Cancer) : 0.80 ± 0.22 µM Cisplatin
[ResearchGate

2019]

Morpholine

Hydrazone

(Cmpd 13)

HepG2 (Liver

Cancer) : 6.31 ± 1.03 µM

Doxorubicin (

µM)
[RHHZ 2025]

Isonicotinoyl

Hydrazone

Analog

M. tuberculosis

H37Rv
MIC: 0.56 µM

Isoniazid (

µM)
[Thieme 2024]

Structure-Activity Relationship (SAR) Deep Dive
To optimize this scaffold, medicinal chemists must understand how structural modifications

impact biological efficacy.

The Hydrazide Nitrogen ( )
Substitution: Derivatization of the terminal nitrogen to form hydrazones (

) generally increases biological activity compared to the free hydrazide.

Electronic Effects: Electron-withdrawing groups (e.g.,

,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2024.1403127/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13874752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) on the aryl ring attached to the hydrazone often enhance antimicrobial potency by
increasing the lipophilicity and facilitating cell wall penetration.

The Linker Region
Methylene Bridge: The single carbon spacer (

) between the morpholine nitrogen and the carbonyl group is optimal. Extending this chain
can increase flexibility but often results in an "entropic penalty" upon binding, reducing
affinity.

Visualization: Pharmacophore Map
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Figure 2: Structural dissection of the morpholine hydrazide scaffold highlighting key regions for

optimization.

Experimental Technical Guide
Protocol: Synthesis of Morpholin-4-yl-acetic acid
hydrazide
This protocol is validated for generating the core intermediate used in library generation.

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
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Reactants: Add Ethyl chloroacetate (0.05 mol) and Morpholine (0.05 mol) to 50 mL of dry

benzene or acetone.

Catalyst: Add Triethylamine (0.05 mol) to scavenge the HCl byproduct.

Reflux: Heat the mixture at reflux temperature (

for benzene) for 6–8 hours.

Filtration: Cool the mixture. Filter off the triethylamine hydrochloride salt precipitate.[9]

Evaporation: Concentrate the filtrate under reduced pressure to obtain the ester intermediate

(Ethyl 2-morpholinoacetate).

Hydrazinolysis: Dissolve the ester in 30 mL of absolute ethanol. Add Hydrazine Hydrate

(99%, 0.07 mol) dropwise.

Final Reflux: Reflux for 4–6 hours. Monitor consumption of ester by TLC.

Isolation: Cool to room temperature. Pour into crushed ice or allow to stand; crystals will

form. Filter, wash with cold ethanol, and recrystallize.

Characterization Checklist
IR Spectroscopy: Look for doublet peaks at

(

stretch) and a strong peak at

(

amide).

1H NMR:

Morpholine protons: Multiplets at

2.5 and 3.6 ppm.
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protons: Broad singlet at

4.0–4.5 ppm (exchangeable with

).

proton: Broad singlet at

8.0–9.0 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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